Cas no 2377031-68-8 (1,3-Pyrrolidinedicarboxylic acid, 4-cyclopropyl-3-fluoro-, 1-(1,1-dimethylethyl) ester)

• Product Name: 1,3-Pyrrolidinedicarboxylic acid, 4-cyclopropyl-3-fluoro-, 1-(1,1-dimethylethyl) ester
• CAS No: 2377031-68-8
• MF: C₁₃H₂₀FNO₄
• MW: 273.300607681274
• CID: 6075790
• PubChem ID: 145913625
• Update Time: 2025-07-22

1,3-Pyrrolidinedicarboxylic acid, 4-cyclopropyl-3-fluoro-, 1-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Pyrrolidinedicarboxylic acid, 4-cyclopropyl-3-fluoro-, 1-(1,1-dimethylethyl) ester
• AT16257
• 2377031-68-8
• N-BOC-4-CYCLOPROPYL-3-FLUOROPYRROLIDINE-3-CARBOXYLIC ACID
• 4-Cyclopropyl-3-fluoro-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid
• EN300-7457203
• 1-[(tert-butoxy)carbonyl]-4-cyclopropyl-3-fluoropyrrolidine-3-carboxylic acid

• Inchi： 1S/C13H20FNO4/c1-12(2,3)19-11(18)15-6-9(8-4-5-8)13(14,7-15)10(16)17/h8-9H,4-7H2,1-3H3,(H,16,17)
• InChI Key： QJZIMXDJPYUFHL-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(C2CC2)C(F)(C(O)=O)C1

Computed Properties

• Exact Mass: 273.13763628g/mol
• Monoisotopic Mass: 273.13763628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.8Ų

Additional information on 1,3-Pyrrolidinedicarboxylic acid, 4-cyclopropyl-3-fluoro-, 1-(1,1-dimethylethyl) ester

Introduction to 1,3-Pyrrolidinedicarboxylic acid, 4-cyclopropyl-3-fluoro-, 1-(1,1-dimethylethyl) ester (CAS No. 2377031-68-8) and Its Emerging Applications in Chemical Biology

The compound 1,3-Pyrrolidinedicarboxylic acid, 4-cyclopropyl-3-fluoro-, 1-(1,1-dimethylethyl) ester, identified by its CAS number 2377031-68-8, represents a novel synthetic molecule with significant potential in the field of chemical biology and pharmaceutical research. This compound belongs to the class of pyrrolidine derivatives, which are well-known for their diverse biological activities and structural versatility. The presence of a fluoro-substituent at the 3-position and a cyclopropyl group at the 4-position introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and molecular design.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated heterocycles in developing next-generation therapeutics. The fluoro-substituent in this compound can modulate metabolic stability, binding affinity, and pharmacokinetic profiles, while the cyclopropyl group enhances rigidity and lipophilicity. These structural features have been extensively studied in the context of inhibiting enzyme targets and modulating protein-protein interactions. For instance, fluorinated pyrrolidines have shown promise in targeting kinases and other enzymes involved in cancer metabolism.

The ester functionality at the 1-position of the pyrrolidine ring provides an additional handle for further derivatization, enabling chemists to explore diverse chemical space. This versatility has been exploited in recent synthetic campaigns aimed at generating libraries of bioactive molecules. Such libraries are instrumental in high-throughput screening (HTS) campaigns to identify lead compounds for therapeutic development. The compound’s structural motif is reminiscent of known pharmacophores found in approved drugs, suggesting its potential as a building block for novel therapeutics.

In the realm of chemical biology, this compound has been investigated for its interactions with biological targets relevant to neurological disorders. Pyrrolidine derivatives are known to interact with GABA receptors and other neurotransmitter systems, making them attractive candidates for treating conditions such as epilepsy and anxiety disorders. The unique substitution pattern of this compound may confer selectivity over native ligands, thereby reducing side effects associated with off-target interactions.

Recent computational studies have demonstrated that the fluoro-substituent at the 3-position enhances binding affinity by stabilizing key hydrogen bonds with protein targets. Additionally, the cyclopropyl group contributes to favorable hydrophobic interactions, improving solubility and membrane permeability—critical factors for drug bioavailability. These insights have guided rational modifications to optimize potency and pharmacokinetic properties.

Experimental validation through X-ray crystallography has confirmed that this compound binds effectively to its intended target with high specificity. The structural alignment between the ligand and receptor suggests strong binding interactions mediated by both polar and non-polar contacts. Such detailed structural understanding is invaluable for designing analogs with improved pharmacological profiles.

The synthesis of this compound exemplifies modern organic chemistry techniques, including transition-metal-catalyzed cross-coupling reactions and fluorination methods. These methodologies enable precise control over molecular architecture, allowing researchers to fine-tune biological activity. The scalability of these synthetic routes is also a critical consideration for industrial applications in drug development pipelines.

Future directions in research may explore derivatization strategies to enhance bioavailability or improve selectivity against off-target proteins. For example, exploring amide or urea linkages could modify solubility while retaining biological activity. Additionally, incorporating further fluorine atoms or other heteroatoms might expand the compound’s therapeutic window.

The integration of machine learning models into virtual screening campaigns has accelerated the identification of promising derivatives based on this scaffold. By leveraging large datasets of known bioactive compounds, computational chemists can predict novel analogs with enhanced properties before experimental synthesis. This interdisciplinary approach underscores the growing importance of computational tools in modern drug discovery.

In conclusion,1,3-Pyrrolidinedicarboxylic acid, 4-cyclopropyl-3-fluoro-, 1-(1,1-dimethylethyl) ester (CAS No. 2377031-68-8) represents a structurally intriguing molecule with significant potential in chemical biology and pharmaceutical research. Its unique substitution pattern offers opportunities for developing novel therapeutics targeting neurological disorders among other conditions. As research continues to uncover new applications for fluorinated heterocycles,this compound will undoubtedly play a pivotal role in advancing our understanding of molecular interactions and drug design principles.